Cas no 923177-08-6 (1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID)

923177-08-6 structure
Product Name:1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
CAS No:923177-08-6
Molecular Formula:C11H19NO3
Molecular Weight:213.27346
MDL:MFCD08445142
CID:844564
PubChem ID:16228559
1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Properties
Names and Identifiers
-
- 1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
- 1-(2,2-Dimethylpropanoyl)-3-piperidinecarboxylic acid
- Z85893772
- 1-Pivaloylpiperidine-3-carboxylicacid
- LS-06127
- MFCD08445142
- 1-Pivaloylpiperidine-3-carboxylic acid
- 923177-08-6
- SCHEMBL11922963
- CS-0251613
- EN300-55370
- AKOS017258567
- AKOS000130744
- J-502888
- STL261793
- 3-piperidinecarboxylic acid, 1-(2,2-dimethyl-1-oxopropyl)-
- G36899
- ALBB-018685
-
- MDL: MFCD08445142
- InChIKey: UPRYOSPWSCDFEL-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H19NO3/c1-11(2,3)10(15)12-6-4-5-8(7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
- SMILES: CC(C)(C)C(=O)N1CCCC(C1)C(=O)O
Computed Properties
- Exact Mass: 213.13649347g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 213.13649347g/mol
- Heavy Atom Count: 15
- Complexity: 268
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Boiling Point: 383.5±35.0 °C at 760 mmHg
- Melting Point: 179-181 °C
- Flash Point: 138.5±22.3 °C
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00GRV0-100mg |
1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID |
923177-08-6 | 95% | 100mg |
$134.00 | 2025-02-27 | |
A2B Chem LLC | AH81804-50mg |
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 95% | 50mg |
$80.00 | 2024-07-18 | |
Aaron | AR00GS3C-100mg |
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 95% | 100mg |
$116.00 | 2025-01-24 | |
abcr | AB384251-500 mg |
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 500MG |
€195.40 | |||
Chemenu | CM315246-5g |
1-Pivaloylpiperidine-3-carboxylic acid |
923177-08-6 | 95% | 5g |
$497 | ||
Crysdot LLC | CD11012999-5g |
1-Pivaloylpiperidine-3-carboxylic acid |
923177-08-6 | 95+% | 5g |
$527 | 2024-07-19 | |
Enamine | EN300-55370-0.05g |
1-(2,2-dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 98% | 0.05g |
$64.0 | ||
TRC | D591648-25mg |
1-(2,2-dimethylpropanoyl)piperidine-3-carboxylic Acid |
923177-08-6 | 25mg |
$ 50.00 | 2022-06-05 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTJ592-100mg |
3-Piperidinecarboxylic acid, 1-(2,2-dimethyl-1-oxopropyl)-1-(2,2-dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 95% | 100mg |
¥598.0 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322283-100mg |
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 95+% | 100mg |
¥684.00 |
1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Related Literature
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Anissa Beghennou,Geoffrey Gontard,Héloïse Dossmann,Kévin Passador,Serge Thorimbert,Vincent Corcé,Candice Botuha Org. Biomol. Chem., 2023,21, 2976-2982
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Qiuli Cheng,Xiaowei Guo,Jiawei Zou,Xiaoyu Shi,Shuxiang Ding,Zuosen Shi,Song Zhu,Zhanchen Cui New J. Chem., 2019,43, 16647-16655
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Q. J. Wang,H. Wang,Z. H. Zhou,J. Zuo,C. L. Zhang Nanoscale, 2020,12, 21368-21375
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Fangbao Wang,Yufei Lu,Qihao Sun,Yadong Xu,Bin-Bin Zhang,Wanqi Jie,Mercouri G. Kanatzidis J. Mater. Chem. C, 2020,8, 1248-1256
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5. Influence of realistic wearing on the morphology and release of silver nanomaterials from textiles†Vincent Gagnon,Hardiljeet K. Boparai,Michelle Nearing,Denis M. O'Carroll,Kela P. Weber Environ. Sci.: Nano, 2019,6, 411-424
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7. A fluorescent ratiometric Cu2+ probe based on FRET by naphthalimide-appended rhodamine derivatives†Chunwei Yu,Yingying Wen,Xi Qin,Jun Zhang Anal. Methods, 2014,6, 9825-9830
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Ying Sun,Qizan Huang,Xueqin Zhang,Xiaojing Ding,Pei Han,Baoping Lin,Hong Yang,Lingxiang Guo RSC Adv., 2016,6, 97783-97790
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Yuzhi Mu,Yangmu Fu,Jing Li,Kai Shao,Jianhui Pang,Chang Su,Yibo Cai,Xiaojie Sun,Xin Cong,Chao Feng Biomater. Sci., 2021,9, 4952-4967
Recommended suppliers
Amadis Chemical Company Limited
(CAS:923177-08-6)1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID

Purity:99%/99%/99%
Quantity:500.0mg/1.0g/5.0g
Price($):429.0/630.0/1827.0